Cas no 143788-52-7 (2H-1,3-Benzodithiole,2-methyl-, 1-oxide, (1S,2S)-)

2H-1,3-Benzodithiole,2-methyl-, 1-oxide, (1S,2S)- structure
143788-52-7 structure
Product Name:2H-1,3-Benzodithiole,2-methyl-, 1-oxide, (1S,2S)-
CAS No:143788-52-7
MF:C8H8OS2
MW:184.278519630432
CID:167769
PubChem ID:178729
Update Time:2025-04-19

2H-1,3-Benzodithiole,2-methyl-, 1-oxide, (1S,2S)- Chemical and Physical Properties

Names and Identifiers

    • 2H-1,3-Benzodithiole,2-methyl-, 1-oxide, (1S,2S)-
    • (2S)-2-methyl-1λ<sup>4</sup>,3-benzodithiole 1-oxide
    • 2-Methyl-1,3lambda~4~-benzodithiol-1(2H)-one
    • 1,3-Benzodithiole, 2-methyl-, 1-oxide, (1S-trans)-
    • 143788-52-7
    • DTXSID00932099
    • Inchi: 1S/C8H8OS2/c1-6-10-7-4-2-3-5-8(7)11(6)9/h2-6H,1H3/t6-,11?/m0/s1
    • InChI Key: ROEQPRNLZVTHLP-OCAOPBLFSA-N
    • SMILES: S1(C2C=CC=CC=2S[C@@H]1C)=O

Computed Properties

  • Exact Mass: 184.00174
  • Monoisotopic Mass: 184.001656
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 61.6

Experimental Properties

  • Density: 1.42
  • Boiling Point: 352.5°C at 760 mmHg
  • Flash Point: 167°C
  • Refractive Index: 1.718
  • PSA: 17.07

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